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Compound of Interest

Compound Name: Angiotensin (1-5)

Cat. No.: B612747

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial sources for synthetic
Angiotensin (1-5), alongside detailed application notes and experimental protocols for its use
in research and drug development. Angiotensin (1-5) is a pentapeptide (Asp-Arg-Val-Tyr-lle)
and an active metabolite within the renin-angiotensin system (RAS). Recent studies have
highlighted its role as a potent agonist of the Angiotensin Il type 2 (AT2) receptor, and in some
contexts, the Mas receptor, implicating it in cardiovascular regulation and cellular signaling.

Commercial Availability of Synthetic Angiotensin (1-
0)

A variety of vendors supply synthetic Angiotensin (1-5) for research purposes. The quality,
purity, and available quantities can vary between suppliers. Below is a comparative table of
commercial sources.
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) Product ] Quantity ]
Supplier Purity . Salt Form Link
Name Options
Angiotensin 5mg, 10mg, » --INVALID-
APEXBIO >95% Not Specified
1/2 (1-5) 25mg LINK--
Angiotensin Trifluoroaceta  --INVALID-
Bachem >97% 25mg, 100mg
I/l (1-5) te LINK--
) Angiotensin N N --INVALID-
Biosynth Not Specified 25 nMol Not Specified
1-5 heavy LINK--
Angiotensin 1mg, 5mg, ]
MedChemEx Trifluoroaceta  --INVALID-
I/ (1-5) >98% 10mg, 25mg,
press te LINK--
(TFA) 50mg, 100mg
) Angiotensin a N --INVALID-
Amsbio Not Specified  50mg Not Specified
I/l (1-5) LINK--
Sigma- Angiotensin » --INVALID-
) >90% (HPLC) Custom Not Specified
Aldrich I/ (1-5) LINK--
Echelon Angiotensin N --INVALID-
o >96% Not Specified  TFA
Biosciences (1-5) LINK--
o 5mg, 10mg,
Angiotensin » --INVALID-
MOLNOVA >98% (HPLC) 25mg, 50mg, Not Specified
I/l 1-5 LINK--
100mg
ChemicalBoo = ANGIOTENSI N Varies by » --INVALID-
Not Specified ] Not Specified
k N I/Il (1-5) supplier LINK--
Phoenix Angiotensin Il
_ _ N --INVALID-
Pharmaceutic - constrained >95% 500 pg Not Specified LINK
als peptide 1
Real-Gene Angiotensin N ] N --INVALID-
Not Specified  Varies Not Specified
Labs (1-5) LINK--
Application Notes
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Angiotensin (1-5) has emerged as a biologically active peptide with significant effects on the
cardiovascular system. Its primary mechanism of action involves the activation of the AT2
receptor, leading to vasodilation through the stimulation of nitric oxide (NO) production.[1][2] It
is also reported to stimulate the secretion of atrial natriuretic peptide (ANP) via the Mas
receptor.[3] These properties make Angiotensin (1-5) a valuable tool for investigating the
protective arm of the RAS and for exploring potential therapeutic strategies for cardiovascular
diseases.

Key Applications:

 Investigation of AT2 Receptor Signaling: Angiotensin (1-5) serves as a potent agonist to
study the downstream signaling pathways of the AT2 receptor, including the activation of
endothelial nitric oxide synthase (eNOS).[1]

o Cardiovascular Research: Its vasodilatory and ANP-releasing effects are relevant for studies
on blood pressure regulation, cardiac hypertrophy, and heart failure.[1][3]

e Drug Discovery: Angiotensin (1-5) can be used as a reference compound in high-
throughput screening assays to identify novel modulators of the AT2 and Mas receptors.[2][4]

[5]

o Cell-Based Assays: It is utilized in various in vitro assays to assess cellular responses such
as nitric oxide release, calcium mobilization, and receptor binding.[2][6]

Signaling Pathways of Angiotensin (1-5)

Angiotensin (1-5) primarily exerts its effects through two distinct signaling pathways:

o AT2 Receptor-Mediated Vasodilation: Binding of Angiotensin (1-5) to the AT2 receptor on
endothelial cells activates a signaling cascade that leads to the phosphorylation and
activation of eNOS. This results in the production of nitric oxide (NO), a potent vasodilator
that relaxes vascular smooth muscle and lowers blood pressure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Sources and Applications of Synthetic
Angiotensin (1-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612747#commercial-sources-for-synthetic-
angiotensin-1-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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